N-[4-fluoro-3-[[1-hydroxy-3-(1H-indol-3-yl)propan-2-yl]carbamoylamino]phenyl]acetamide

• IUPAC Name: N-[4-fluoro-3-[[1-hydroxy-3-(1H-indol-3-yl)propan-2-yl]carbamoylamino]phenyl]acetamide
• InChI: InChI=1S/C20H21FN4O3/c1-12(27)23-14-6-7-17(21)19(9-14)25-20(28)24-15(11-26)8-13-10-22-18-5-3-2-4-16(13)18/h2-7,9-10,15,22,26H,8,11H2,1H3,(H,23,27)(H2,24,25,28)
• InChI Key: BGDQTSWHFRAXBF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)F)NC(=O)NC(CC2=CNC3=CC=CC=C32)CO
• Molecular Formula: C20H21FN4O3
• Molecular Weight: 384.4 g/mol

Description

N-[4-fluoro-3-[[1-hydroxy-3-(1H-indol-3-yl)propan-2-yl]carbamoylamino]phenyl]acetamide is a complex organic compound featuring a fluorine atom, an indole moiety, and an acetamide group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the preparation of the indole core. One common approach is the Fischer indole synthesis, which involves the cyclization of phenylhydrazine derivatives under acidic conditions

Industrial Production Methods: In an industrial setting, the synthesis of this compound would likely involve large-scale reactions with optimized conditions to ensure high yield and purity. Continuous flow chemistry and automated synthesis platforms can be employed to streamline the production process and minimize human error.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including:

• Oxidation: The indole nitrogen can be oxidized to form indole-3-carboxaldehyde or indole-3-carboxylic acid.

• Reduction: The fluorine atom can be reduced to a hydrogen atom, resulting in a non-fluorinated analog.

• Substitution: The hydroxy group can be substituted with other functional groups, such as halides or alkyl groups.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include chromium(VI) oxide and manganese dioxide.

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

• Substitution: Various nucleophiles and electrophiles can be employed, depending on the desired substitution.

Major Products Formed:

• Oxidation: Indole-3-carboxaldehyde, Indole-3-carboxylic acid

• Reduction: Non-fluorinated analog of the compound

• Substitution: Halogenated or alkylated derivatives

Scientific Research Applications

• Chemistry: It can be used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

• Biology: The indole moiety is known for its biological activity, and this compound could be explored for its potential biological effects.

• Medicine: Due to its structural complexity, it may serve as a lead compound for the development of new drugs, particularly in the areas of cancer and infectious diseases.

• Industry: It could be used in the production of advanced materials and as a reagent in organic synthesis.

Mechanism of Action

The mechanism by which this compound exerts its effects would depend on its specific application. For example, if used as a drug, it might interact with specific molecular targets, such as enzymes or receptors, to produce a therapeutic effect. The indole moiety could play a key role in binding to these targets, while the fluorine atom and acetamide group could influence the compound's stability and bioavailability.

Comparison with Similar Compounds

• N-[4-fluoro-3-[[1-hydroxy-3-(1H-indol-3-yl)propan-2-yl]carbamoylamino]phenyl]acetamide

• N-[4-fluoro-3-[[1-hydroxy-3-(1H-indol-3-yl)propan-2-yl]carbamoylamino]phenyl]propionamide

• N-[4-fluoro-3-[[1-hydroxy-3-(1H-indol-3-yl)propan-2-yl]carbamoylamino]phenyl]butyramide